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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107

Solasonine is a naturally occurring steroidal glycoalkaloid found in a variety of plants
belonging to the Solanum genus within the Solanaceae family.[1][2] This family includes
important crops such as potatoes, tomatoes, and eggplants.[3] Solasonine is a glycoside of
the aglycone solasodine, meaning it consists of the steroidal alkaloid solasodine attached to a
carbohydrate moiety.[1][4] Specifically, its carbohydrate component is the trisaccharide
solatriose.[3] It is often found alongside a similar compound, solamargine, which shares the
same aglycone (solasodine) but has a different trisaccharide chain (chacotriose).[3][5]

Historically used in traditional medicine, solasonine is now the subject of extensive research
for its diverse pharmacological activities, including anticancer, anti-inflammatory, antifungal,
and antiparasitic properties.[1][6][7] Its biological functions are often attributed to its ability to
disrupt cell membrane functions.[1] However, at high concentrations, it can be toxic, causing
symptoms such as gastrointestinal irritation, vomiting, and headaches.[1] The aglycone,
solasodine, is also a valuable precursor for the commercial synthesis of steroid drugs.[8][9]

Chemical Structure:
e Molecular Formula: CasH73NO16[10][11]
e Molecular Weight: 884.06 g/mol [10][11]

o Core Structure: A C27 cholestane skeleton, characteristic of steroidal alkaloids.[5]

Biosynthesis Pathway
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The biosynthesis of solasonine, like other steroidal alkaloids in Solanaceae plants, originates
from cholesterol. A key step in this pathway is the introduction of a nitrogen atom at the C-26
position.[12] Research involving stable isotope labeling has elucidated that this C-26 amination
process proceeds via a transamination mechanism involving an aldehyde intermediate.[12]
This was determined by observing the elimination of two deuterium atoms from the C-26
position of labeled cholesterol during the biosynthesis of solasonine in eggplant seedlings.[12]

The aglycone, solasodine, is first synthesized, and subsequently, glycosyltransferase enzymes
attach the sugar chain, solatriose, to form the final solasonine molecule. The expression of
genes encoding these enzymes, such as solasodine galactosyltransferase (SGT1), is directly
related to the accumulation of solasonine in different plant tissues.[13]
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Figure 1: Simplified biosynthetic pathway of solasonine from cholesterol.

Quantitative Data
Concentration in Plant Tissues

The concentration of solasonine varies significantly depending on the plant species, genotype,
tissue type, and developmental stage.[13]
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. GenotypelExtr Solasonine

Plant Species Plant Part . Reference

act Concentration
Solanum

D1 Flower Buds 135.63 ug/g [13]
melongena
Solanum

D1 Leaf 113.29 ug/g [13]
melongena
Solanum ) ]

D1 Ripe Fruit 74.74 pglg [13]
melongena
Solanum

J10 Flower Buds 478.81 ug/g [13]
melongena
Solanum

J10 Leaf 249.32 ug/g [13]
melongena
Solanum ) )

J10 Ripe Fruit 185.03 pg/g [13]
melongena
Solanum Hydro-alcohol

Leaf 1.857% [14]
pubescens extract
Solanum Methanolic
Leaf 1.447% [14]

pubescens extract
Solanum nigrum Decoction Pieces  Whole Plant 0.68 mg/g [10]

Cytotoxic and Antiproliferative Activity (ICso Values)

Solasonine has demonstrated potent cytotoxic effects against a wide range of cancer cell
lines. The half-maximal inhibitory concentration (ICso) is a common measure of this activity.
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. Incubation
Cell Line Cancer Type . ICso0 Value (pM) Reference
Time
Human Gastric
SGC-7901 24 h 18 [10]
Cancer
Acute Monocytic
THP-1 ) - ~8 (approx.) [15]
Leukemia
Acute Monocytic
MV4-11 ] - ~8 (approx.) [15]
Leukemia
Human Colon
HCT-8 - 11.97 [5]
Cancer
_ Leishmaniasis
L. mexicana ) 48 h 36 [7]
(promastigotes)
) Leishmaniasis
L. amazonensis ) 72h 7.8 [7]
(promastigotes)
Reporter Cell )
_ _ , 2.49 (Glil-
Light Il (Gli-luc) Line (Hh 36 h ) [16]
induced)
pathway)
Reporter Cell '
_ . _ 2.30 (Gli2-
Light Il (Gli-luc) Line (Hh 36 h ) [16]
induced)

pathway)

Experimental Protocols
Extraction and Isolation of Solasonine

Method 1: Soxhlet Extraction with Acid Hydrolysis[8]

o Defatting: Powdered, dried plant material (e.g., berries) is defatted using a suitable solvent in
a preliminary extraction.

o Ethanol Extraction: The defatted material is placed in a Soxhlet apparatus and extracted with
95% ethanol for a minimum of 6 hours.
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o Concentration: The resulting alcoholic extract is filtered and concentrated under reduced
pressure to a syrupy mass.

e Acid Hydrolysis: Concentrated hydrochloric acid (e.g., 5 mL) is added to the concentrate,
and the mixture is refluxed for at least 2 hours to hydrolyze the glycosidic bonds, yielding the
aglycone (solasodine) and free sugars.

» Precipitation: The mixture is cooled (e.g., below 5°C for 2 hours) to precipitate the crude
aglycone hydrochloride, which is then filtered.

» Alkalinization: The precipitate is dissolved in boiling water and made alkaline (pH 9-10) with
an ammonia solution (e.g., 10% NH4OH) to precipitate the free base.

o Final Extraction: The mixture is refluxed for 2 hours, cooled, and filtered. The resulting
precipitate is washed, dried, and can be further purified (e.g., by dissolving in chloroform and
evaporating the solvent) to yield crude solasodine. For obtaining solasonine, the acid
hydrolysis step is omitted, and purification is typically achieved through chromatographic
methods.

Method 2: Aqueous Sulfur Dioxide Extraction[17]

o Extraction: Comminuted fresh plant material is slurried in water. Sulfur dioxide gas is bubbled
into the mixture until a pH of 2-3 is achieved. The mixture is stirred for approximately 24
hours at room temperature.

e Separation: The solids are removed by filtration or centrifugation. The aqueous extract is
collected.

o Precipitation: The extract is made alkaline by the addition of lime (calcium hydroxide), which
precipitates the crude glycoalkaloids.

 Purification: The precipitate is collected by filtration and extracted multiple times with hot
ethanol.

« |solation: The combined ethanol extracts are evaporated to dryness to yield a mixture of
solasonine and solamargine.
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Figure 2: General workflow for the extraction and purification of solasonine.

Quantitative Analysis by HPLC-MS/MS
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This method is used for the sensitive and specific quantification of solasonine in extracts.[10]

Sample Preparation: Samples are dissolved in a suitable solvent (e.g., 30% methanol).
Standard solutions of known solasonine concentrations are prepared for calibration.

Chromatographic System: A High-Performance Liquid Chromatography (HPLC) system
coupled with a tandem mass spectrometer (MS/MS) is used.

Column: A C18 reversed-phase column (e.g., YMC-Triart C18, 2.1 x 100 mm, 1.9 pm) is
typically employed.[10]

Mobile Phase: A gradient elution is used. For example:

o Mobile Phase A: 0.1% formic acid in methanol.[10]

o Mobile Phase B: 0.1% formic acid in deionized water.[10]

o Atypical gradient might start at 30% A, increasing to 80% A over several minutes.[10]
Flow Rate: A flow rate of approximately 0.35 mL/min is used.[10]

Detection (MS/MS): The mass spectrometer is set to monitor specific mass-to-charge (m/z)
transitions for solasonine. For example, a parent ion of m/z 884.6 and a quantitative product
ion of m/z 85.00 can be used.[10]

Quantification: A standard curve is generated by plotting the peak areas of the standard
solutions against their concentrations. The concentration of solasonine in the test samples
is then determined by interpolating their peak areas from this curve.

Cell Proliferation and Viability Assay (CCK-8)

This assay is used to evaluate the cytotoxic activity of solasonine on cell lines.[15]

e Cell Seeding: Cancer cells (e.g., THP-1, MV4-11) are seeded into 96-well plates at a density

of 5 x 104 cells/well in 100 pL of their respective culture media.

o Treatment: Cells are treated with 100 puL of media containing various concentrations of

solasonine. Control wells receive vehicle only.
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 Incubation: The plates are incubated for a specified period (e.g., 24 or 48 hours).
o Reagent Addition: 10 pL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

e Final Incubation: The plates are incubated for an additional 1-4 hours until a color change is
observed.

o Measurement: The absorbance is measured at 450 nm using a microplate reader. Cell
viability is calculated as a percentage relative to the untreated control cells.

Apoptosis Detection (TUNEL Assay)

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects
DNA fragmentation, a hallmark of late-stage apoptosis.[15]

Cell Treatment: Cells (e.g., 3 x 10° cells/mL) are treated with the desired concentration of
solasonine (e.g., 8 uM) for 24 hours.

o Fixation: Cells are collected and fixed with 1% paraformaldehyde for 30 minutes.

o Permeabilization: Cells are permeabilized with 0.1% Triton X-100 for 5 minutes to allow entry
of the labeling reagents.

o Equilibration: Cells are resuspended in an equilibration buffer for 5 minutes.

o Labeling: Cells are incubated with a labeling solution containing TdT (Terminal
deoxynucleotidyl transferase) and a fluorescently labeled dUTP (e.g., BrightRed) for 1 hour
in the dark. The TdT enzyme incorporates the labeled dUTP at the 3'-hydroxyl ends of
fragmented DNA.

e Staining and Visualization: Cell nuclei are counterstained with DAPI. The cells are then
visualized using fluorescence microscopy. Apoptotic cells will show bright red fluorescence
co-localized with the blue DAPI stain.

Core Signaling Pathways and Mechanisms of Action

Solasonine exerts its biological effects, particularly its anticancer activity, by modulating
several key intracellular signaling pathways.
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Induction of Apoptosis via AMPK/FOXO3A Axis

In acute monocytic leukemia, solasonine has been shown to inhibit cell proliferation by
promoting apoptosis and inducing G2/M phase cell cycle arrest.[15] This action is mediated
through the activation of the AMP-activated protein kinase (AMPK)/Forkhead box protein O3a

(FOXO3A) signaling pathway.[15]
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Figure 3: Solasonine-induced apoptosis via the AMPK/FOXO3A pathway.

Inhibition of Inflammatory Pathways in Glioma

In glioma cells, solasonine inhibits tumor growth by suppressing inflammatory pathways. It

achieves this by decreasing the expression of pro-inflammatory mediators and inhibiting the
nuclear translocation of NF-kB (p50/p65 subunits).[6] This effect is mediated, at least in part,
through the suppression of the phosphorylation of p38 and JINK MAPKSs.[6]
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Figure 4: Solasonine inhibits glioma growth via MAPK and NF-kB pathways.
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Targeting of the Hedgehog (Hh) Signaling Pathway

Solasonine has been identified as an inhibitor of the Hedgehog (Hh) signaling pathway, which
is aberrantly activated in several cancers. It acts downstream of Smoothened (Smo) and
Suppressor of Fused (Sufu), directly inhibiting the transcriptional activity of the Gli family of
transcription factors (Glil and Gli2).[16] This leads to the downregulation of Hh target genes
like Gli1 and Ptchl, thereby suppressing cancer cell proliferation.[16]
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Figure 5: Solasonine inhibits the Hedgehog pathway by targeting Gli proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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